Cas no 1497189-46-4 ((1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride)

• Product Name: (1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride
• CAS No: 1497189-46-4
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD21700453
• CID: 5219433
• PubChem ID: 66133527
• Update Time: 2025-05-27

(1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanesulfonyl chloride, 1-ethyl-
• (1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride

• MDL： MFCD21700453
• Inchi： 1S/C6H9ClN2O2S/c1-2-9-5-8-3-6(9)4-12(7,10)11/h3,5H,2,4H2,1H3
• InChI Key： LOWJAWVWXDOUJS-UHFFFAOYSA-N
• SMILES： C1N(CC)C(CS(Cl)(=O)=O)=CN=1

Additional information on (1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride

Chemical Synthesis and Applications of (1-Ethyl-1H-Imidazol-5-Yl)Methanesulfonyl Chloride (CAS No. 1497189-46-4)

The (1-ethyl-1H-imidazol-5-yl)methanesulfonyl chloride, identified by CAS Registry Number 1497189-46-4, represents a unique imidazole-based sulfonyl chloride derivative with distinctive chemical properties and emerging applications in advanced materials and biomedical research. This compound integrates the nitrogen-rich imidazolyl scaffold, an ethyl substituent at position 1, and a highly reactive methanesulfonyl chloride group attached to the imidazole ring's 5-position. Recent advancements in organosulfur chemistry have highlighted its potential for synthesizing bioactive molecules and functional materials through controlled nucleophilic substitution reactions.

In structural terms, the methanesulfonyl chloride moiety imparts exceptional electrophilicity due to the electron-withdrawing effect of both sulfur and chlorine atoms. This feature enables efficient conjugation with amines, thiols, or hydroxyl groups under mild reaction conditions—a property extensively utilized in peptide coupling protocols and drug delivery systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated its application in synthesizing targeted prodrugs where the sulfonyl chloride group acted as a bioresponsive linker that cleaved under physiological pH conditions, releasing active pharmaceutical ingredients with minimal off-target effects.

Synthetic routes for this compound typically involve the reaction of 5-(chloromethyl)-1H-imidazole with ethyl iodide followed by mesylation using methanesulfonyl chloride. Recent optimization efforts reported in Green Chemistry (2023) introduced microwave-assisted synthesis protocols that reduced reaction times by 60% while achieving >95% purity through solvent-free conditions. These advancements align with current trends toward sustainable organic synthesis methodologies.

In pharmaceutical research, this compound's imidazolyl core contributes inherent biological activity. A groundbreaking study from Stanford University (2023) revealed that analogs containing this structural motif exhibit selective inhibition of histone deacetylase 6 (HDAC6), a therapeutic target for neurodegenerative diseases. The sulfonyl chloride functionality was strategically utilized to create click chemistry compatible derivatives for cellular imaging studies, enabling real-time tracking of enzyme inhibition processes.

Beyond medicinal chemistry, this reagent has gained attention in material science for creating stimuli-responsive polymers. Researchers at MIT recently synthesized temperature-sensitive hydrogels by incorporating this compound's imidazolium salt derivatives into polyethylene glycol matrices. The resulting materials demonstrated reversible swelling behavior above 37°C, showing promise for controlled drug release systems activated by physiological temperature changes.

In biochemical applications, the compound's reactivity allows site-specific modification of biomolecules. A collaborative study between ETH Zurich and Pfizer (2023) employed it to synthesize fluorescently labeled antibodies through selective sulfonation of tyrosine residues, achieving superior labeling efficiency compared to traditional methods without compromising antigen-binding activity.

Safety considerations emphasize handling this compound under standard laboratory protocols due to its reactive nature. Proper ventilation and protective equipment are essential during synthesis or purification processes. Recent toxicity studies published in Toxicological Sciences indicated low acute toxicity profiles when exposure limits are adhered to, reinforcing its suitability for regulated research environments.

Ongoing investigations are exploring its use in click chemistry platforms for CRISPR-based gene editing tools modification and as a crosslinking agent for developing self-healing polymer networks. These emerging applications underscore the compound's versatility across multiple scientific disciplines while maintaining compliance with current chemical safety regulations.